HJEXOQUMFMERIM-UHFFFAOYSA-N
HJEXOQUMFMERIM-UHFFFAOYSA-N
Brand Name:
Vulcanchem
CAS No.:
205370-59-8
VCID:
VC0150480
InChI:
InChI=1S/C42H32O21/c43-19-8-16(9-26-30(19)20(44)12-25(60-26)14-4-2-1-3-5-14)59-42-36(54)38(63-39(55)15-6-21(45)31(49)22(46)7-15)37-27(61-42)13-58-40(56)17-10-23(47)32(50)34(52)28(17)29-18(41(57)62-37)11-24(48)33(51)35(29)53/h1-11,25,27,36-38,42-43,45-54H,12-13H2
SMILES:
C1C(OC2=CC(=CC(=C2C1=O)O)OC3C(C(C4C(O3)COC(=O)C5=CC(=C(C(=C5C6=C(C(=C(C=C6C(=O)O4)O)O)O)O)O)O)OC(=O)C7=CC(=C(C(=C7)O)O)O)O)C8=CC=CC=C8
Molecular Formula:
C42H32O21
Molecular Weight:
872.697
HJEXOQUMFMERIM-UHFFFAOYSA-N
CAS No.: 205370-59-8
Reference Standards
VCID: VC0150480
Molecular Formula: C42H32O21
Molecular Weight: 872.697
| CAS No. | 205370-59-8 |
|---|---|
| Product Name | HJEXOQUMFMERIM-UHFFFAOYSA-N |
| Molecular Formula | C42H32O21 |
| Molecular Weight | 872.697 |
| IUPAC Name | [3,4,5,12,21,22,23-heptahydroxy-13-[(5-hydroxy-4-oxo-2-phenyl-2,3-dihydrochromen-7-yl)oxy]-8,18-dioxo-9,14,17-trioxatetracyclo[17.4.0.02,7.010,15]tricosa-1(23),2,4,6,19,21-hexaen-11-yl] 3,4,5-trihydroxybenzoate |
| Standard InChI | InChI=1S/C42H32O21/c43-19-8-16(9-26-30(19)20(44)12-25(60-26)14-4-2-1-3-5-14)59-42-36(54)38(63-39(55)15-6-21(45)31(49)22(46)7-15)37-27(61-42)13-58-40(56)17-10-23(47)32(50)34(52)28(17)29-18(41(57)62-37)11-24(48)33(51)35(29)53/h1-11,25,27,36-38,42-43,45-54H,12-13H2 |
| Standard InChIKey | HJEXOQUMFMERIM-UHFFFAOYSA-N |
| SMILES | C1C(OC2=CC(=CC(=C2C1=O)O)OC3C(C(C4C(O3)COC(=O)C5=CC(=C(C(=C5C6=C(C(=C(C=C6C(=O)O4)O)O)O)O)O)O)OC(=O)C7=CC(=C(C(=C7)O)O)O)O)C8=CC=CC=C8 |
| PubChem Compound | 85263086 |
| Last Modified | Nov 14 2021 |
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